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4-[(2E)-2-(2-amino-3-chloro-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-N-pyridin-2-ylbenzenesulfonamide

Name: 4-[(2E)-2-(2-amino-3-chloro-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-N-pyridin-2-ylbenzenesulfonamide
Brand: Smolecule
SKU: S536369
Rating: 4.5 (9 reviews)

Catalog No.

S536369

CAS No.

M.F

C18H16ClN5O3S

M. Wt

417.87

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-[(2E)-2-(2-amino-3-chloro-5-methyl-4-oxocyclohex...

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General Information

Product Name

4-[(2E)-2-(2-amino-3-chloro-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-N-pyridin-2-ylbenzenesulfonamide

IUPAC Name

4-[(2E)-2-(2-amino-3-chloro-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-N-pyridin-2-ylbenzenesulfonamide

Molecular Formula

C18H16ClN5O3S

Molecular Weight

417.87

InChI

InChI=1S/C18H16ClN5O3S/c1-11-10-14(17(20)16(19)18(11)25)23-22-12-5-7-13(8-6-12)28(26,27)24-15-4-2-3-9-21-15/h2-10,22H,20H2,1H3,(H,21,24)/b23-14+

InChI Key

GLWPTCULLHMSCO-OEAKJJBVSA-N

SMILES

O=S(C1=CC=C(N/N=C2C(N)=C(Cl)C(C(C)=C/2)=O)C=C1)(NC3=NC=CC=C3)=O

Solubility

Soluble in DMSO

Synonyms

MS363; MS 363; MS-363.

Description

The exact mass of the compound 4-[(2E)-2-(2-amino-3-chloro-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-N-pyridin-2-ylbenzenesulfonamide is 417.0662 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

3.4

Exact Mass

417.0662

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Wikipedia

MS363

Dates

Modify: 2023-07-15

Reference

1: Zhang G, Plotnikov AN, Rusinova E, Shen T, Morohashi K, Joshua J, Zeng L, Mujtaba S, Ohlmeyer M, Zhou MM. Structure-guided design of potent diazobenzene inhibitors for the BET bromodomains. J Med Chem. 2013 Nov 27;56(22):9251-64. doi: 10.1021/jm401334s. Epub 2013 Nov 11. PubMed PMID: 24144283; PubMed Central PMCID: PMC3894848.

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